Cas no 1334650-19-9 (2-(2-bromo-4-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 2-(2-bromo-4-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 1334650-19-9
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 5990934
• PubChem ID: 117062863
• Update Time: 2025-05-21

2-(2-bromo-4-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2-bromo-4-methoxy-β,β-dimethyl-
• 2-(2-bromo-4-methoxyphenyl)-2-methylpropan-1-ol
• CS-0272963
• EN300-1914604
• 1334650-19-9

• Inchi： 1S/C11H15BrO2/c1-11(2,7-13)9-5-4-8(14-3)6-10(9)12/h4-6,13H,7H2,1-3H3
• InChI Key： LXTPOQHUAPDNBF-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CO)=CC=C(OC)C=C1Br

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 319.2±32.0 °C(Predicted)
• pka: 14.81±0.10(Predicted)

Additional information on 2-(2-bromo-4-methoxyphenyl)-2-methylpropan-1-ol

Introduction to 2-(2-bromo-4-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 1334650-19-9)

2-(2-bromo-4-methoxyphenyl)-2-methylpropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1334650-19-9, is a significant compound in the realm of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a bromo-substituted aromatic ring and an aliphatic alcohol moiety, has garnered attention due to its structural versatility and potential applications in drug discovery and molecular synthesis.

The molecular structure of 2-(2-bromo-4-methoxyphenyl)-2-methylpropan-1-ol consists of a phenyl ring substituted with a bromine atom at the 2-position and a methoxy group at the 4-position, coupled with a branched aliphatic side chain terminating in an alcohol functional group. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in compounds containing both bromo and methoxy substituents on an aromatic ring due to their role as key building blocks in medicinal chemistry. The presence of these functional groups enhances the reactivity of the molecule, allowing for further derivatization through various organic transformations. For instance, the bromine atom can participate in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, while the methoxy group can serve as a protecting group or be modified through oxidation or demethylation.

One of the most compelling applications of 2-(2-bromo-4-methoxyphenyl)-2-methylpropan-1-ol is in the development of novel therapeutic agents. The compound's structural features are reminiscent of several bioactive molecules that have shown promise in preclinical studies. Researchers have explored its potential as a precursor for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The aromatic ring system provides a scaffold that can interact with biological targets, while the alcohol group offers opportunities for further functionalization to optimize pharmacokinetic properties.

Moreover, the synthesis of 2-(2-bromo-4-methoxyphenyl)-2-methylpropan-1-ol itself is an intriguing challenge for synthetic chemists. The compound requires precise control over reaction conditions to achieve high yields and purity. Recent advances in catalytic methods have enabled more efficient routes to this intermediate, reducing reliance on harsh reagents and improving sustainability. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic core with high selectivity.

The role of computational chemistry in designing and optimizing synthetic pathways for 2-(2-bromo-4-methoxyphenyl)-2-methylpropan-1-ol cannot be overstated. Molecular modeling techniques have allowed researchers to predict reaction outcomes and identify optimal conditions before conducting experimental trials. This approach not only saves time but also minimizes waste, aligning with the principles of green chemistry.

In addition to its pharmaceutical applications, 2-(2-bromo-4-methoxyphenyl)-2-methylpropan-1-ol has found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for developing new catalysts or luminescent materials. The interplay between electronic and steric effects in its structure can be harnessed to tune properties such as solubility, melting point, and thermal stability.

The future directions for research on 2-(2-bromo-4-methoxyphenyl)-2-methylpropan-1-ol are promising. Ongoing studies aim to expand its synthetic utility by exploring novel reaction pathways and developing more efficient catalytic systems. Additionally, efforts are underway to investigate its biological activity further, particularly in contexts where modulation of protein-protein interactions is desired.

As our understanding of chemical space expands, compounds like 2-(2-bromo-4-methoxyphenyl)-2-methylpropan-1-ol will continue to play a pivotal role in advancing scientific discovery. Their versatility as intermediates and their potential as lead compounds make them indispensable tools for chemists working at the intersection of biology and chemistry.